![molecular formula C11H9NO3 B6244256 2H,3H,6H-[1,4]DIOXINO[2,3-F]INDOLE-8-CARBALDEHYDE CAS No. 111506-27-5](/img/no-structure.png)
2H,3H,6H-[1,4]DIOXINO[2,3-F]INDOLE-8-CARBALDEHYDE
Description
Mechanism of Action
Safety and Hazards
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2H,3H,6H-[1,4]DIOXINO[2,3-F]INDOLE-8-CARBALDEHYDE involves the condensation of 2-nitrobenzaldehyde with tryptamine followed by reduction and cyclization reactions.", "Starting Materials": [ "2-nitrobenzaldehyde", "tryptamine", "sodium borohydride", "acetic acid", "sodium hydroxide", "ethanol", "hydrochloric acid", "sodium chloride", "water" ], "Reaction": [ "Step 1: Dissolve 2-nitrobenzaldehyde (1.0 equiv) and tryptamine (1.2 equiv) in ethanol and add acetic acid (catalytic amount). Stir the mixture at room temperature for 24 hours.", "Step 2: Add sodium borohydride (1.5 equiv) to the reaction mixture and stir for 2 hours at room temperature.", "Step 3: Quench the reaction by adding water and acidify with hydrochloric acid. Extract the product with ethyl acetate.", "Step 4: Dry the organic layer over sodium sulfate and concentrate under reduced pressure.", "Step 5: Dissolve the crude product in ethanol and add sodium hydroxide (1.2 equiv). Heat the mixture to reflux for 6 hours.", "Step 6: Cool the reaction mixture and acidify with hydrochloric acid. Extract the product with ethyl acetate.", "Step 7: Dry the organic layer over sodium sulfate and concentrate under reduced pressure.", "Step 8: Purify the product by column chromatography using silica gel as the stationary phase and a mixture of ethyl acetate and hexanes as the eluent.", "Step 9: Recrystallize the purified product from ethanol to obtain 2H,3H,6H-[1,4]DIOXINO[2,3-F]INDOLE-8-CARBALDEHYDE as a white solid." ] } | |
CAS RN |
111506-27-5 |
Product Name |
2H,3H,6H-[1,4]DIOXINO[2,3-F]INDOLE-8-CARBALDEHYDE |
Molecular Formula |
C11H9NO3 |
Molecular Weight |
203.2 |
Purity |
95 |
Origin of Product |
United States |
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